Cas no 90736-80-4 (Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester)

Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester is a specialized organic compound with applications in synthetic chemistry and pharmaceutical intermediates. Its structure incorporates a benzothiazole moiety, which is known for its utility in heterocyclic chemistry, particularly in the development of bioactive molecules. The ethyl carbonate group enhances reactivity, making it a versatile building block for further functionalization. This compound is valued for its stability under controlled conditions and its ability to participate in selective transformations, such as nucleophilic substitutions or cyclization reactions. It is commonly used in research settings for the synthesis of complex heterocycles and potential pharmacophores. Proper handling and storage are recommended to maintain its integrity.

Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester structure

90736-80-4 structure

Product Name:Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester

CAS No:90736-80-4

MF:C₁₁H₁₁NO₄S

MW:253.274341821671

CID:4304362

Update Time:2026-05-14

Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester Chemical and Physical Properties

Names and Identifiers

- Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester

Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	R306622-1EA		90736-80-4		50MG	￥147.39	2022-12-11

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Additional information on Carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester

Carbonic Acid, Ethyl (2-Oxo-3(2H)-Benzothiazolyl)Methyl Ester: A Comprehensive Overview

The compound identified by the CAS number 90736-80-4, commonly referred to as carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzothiazoles, which are widely studied for their versatile applications in materials science, pharmacology, and industrial chemistry. The benzothiazole core of this molecule is particularly interesting due to its aromaticity and ability to undergo various chemical transformations.

Recent studies have highlighted the potential of carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals. The benzothiazole moiety in this compound has been shown to exhibit unique electronic properties, making it a valuable building block for constructing functional materials with tailored properties.

The synthesis of carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester involves a series of well-established organic reactions. Starting from benzothiazole derivatives, chemists employ esterification and oxidation techniques to introduce the ethyl ester group. This process not only enhances the stability of the molecule but also opens up new avenues for its application in various industries. The molecular structure of this compound is characterized by a rigid aromatic system, which contributes to its thermal stability and resistance to degradation under harsh conditions.

In terms of applications, carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester has found significant use in the formulation of high-performance polymers. Its ability to act as a cross-linking agent has been exploited in the production of thermosetting resins, which are widely used in aerospace and automotive industries. Additionally, this compound has been investigated for its potential as a UV stabilizer in polymer formulations, offering enhanced protection against environmental degradation.

Recent advancements in green chemistry have also brought attention to the eco-friendly synthesis and application of carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester. Scientists are exploring sustainable methods to produce this compound using renewable resources and catalytic processes that minimize waste generation. These efforts align with global initiatives aimed at reducing environmental impact while maintaining high standards of product performance.

The structural versatility of carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester makes it an ideal candidate for further functionalization. By introducing substituents at specific positions on the benzothiazole ring, chemists can tailor the molecule's properties for specialized applications. For instance, the incorporation of electron-withdrawing groups has been shown to enhance the compound's reactivity in certain chemical transformations.

In conclusion, carbonic acid, ethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and technologies. As research continues to uncover new possibilities for this compound, its role in shaping future industries is expected to grow significantly.